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Compound of Interest

Compound Name: UDP-B-D-Glucose (sodium salt)
CAS No.: 7333-33-7
Cat. No.: B593786
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Technical Monograph: UDP-3-D-Glucose Sodium

Salt

From Structural Dynamics to Therapeutic Targeting
Executive Summary

This technical guide provides a comprehensive analysis of UDP-B-D-Glucose (sodium salt), a
nucleotide sugar analogue and potent purinergic receptor agonist. While the endogenous
metabolic substrate is predominantly the a-anomer (UDP-a-D-Glucose), the 3-anomer
discussed here serves as a critical pharmacological tool for interrogating the P2Y 14 receptor
axis and investigating nucleotide sugar signaling independent of classical glycosyltransferase
metabolism. This guide covers physicochemical stability, P2Y14 signal transduction, and
validated experimental protocols for researchers in immunology and drug discovery.

Structural Characterization & Physicochemical
Properties|[1]
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The sodium salt formulation of UDP-3-D-Glucose is engineered for solubility and stability in
agueous buffers, overcoming the rapid hydrolysis inherent to the free acid forms of nucleotide
sugars.

1.1 Chemical Identity[1][2]

o |[UPAC Name: Uridine 5'-(trihydrogen diphosphate), P'-3-D-glucopyranosyl ester, disodium
salt.

e Molecular Formula:

[1][2]

o Stereochemistry: The critical distinction lies in the anomeric carbon (C1) of the glucose
moiety. In the B-anomer, the glycosidic linkage to the diphosphate is in the equatorial position
(relative to the pyranose ring), unlike the axial orientation found in the metabolic substrate
UDP-a-D-Glucose.

1.2 Stability & Handling (The Sodium Salt Advantage)

The sodium salt form neutralizes the acidity of the pyrophosphate bridge, preventing acid-
catalyzed hydrolysis of the glycosidic bond.
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Parameter Specification Causality/Rationale

lonic interactions of

Solubility >10 mg/mL.in PBS (pH 7.[1] with phosphate groups

[2]12) enhance hydration shell

formation.

The salt readily absorbs
. _ atmospheric water; strict
Hygroscopicity High ) .
anhydrous storage is required

to prevent hydrolysis.

Acidic pH (<6.0) promotes

protonation of the phosphate
pH Stability Optimal: 7.0 - 8.5 oxygen, making it a better

leaving group and cleaving the

sugar.

Prevents spontaneous
) degradation. Solutions should
Storage -20°C (Desiccated) ) )
be aliquoted to avoid freeze-

thaw cycles.

Pharmacological Function: The P2Y14 Receptor Axis

While UDP-a-D-Glucose is the canonical donor for glycosyltransferases (Leloir pathway), UDP-
B-D-Glucose is a high-affinity agonist for the P2Y14 receptor (GPR105), a G-protein coupled
receptor (GPCR) expressed on neutrophils, glial cells, and epithelial cells.

2.1 Mechanism of Action
P2Y14 is uniquely coupled to the

subfamily of G-proteins. Binding of UDP-3-D-Glucose triggers a cascade distinct from the
-coupled P2Y receptors (e.g., P2Y2).

» Ligand Binding: UDP--D-Glucose binds the transmembrane pocket of P2Y14.
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e G-Protein Dissociation:

heterotrimer dissociates;
inhibits Adenylyl Cyclase (AC).

e Downstream Effectors:
o CAMP Inhibition: Reduced cAMP levels lower PKA activity.
o MAPK Activation: The

subunits activate ERK1/2, driving chemotaxis and cytokine release (e.g., IL-8).

o Calcium Mobilization: In specific immune subsets (e.g., neutrophils), P2Y14 activation
induces intracellular

release, promoting migration.

2.2 Visualization: P2Y14 Signaling Cascade

The following diagram illustrates the signal transduction pathway activated by UDP-(3-D-
Glucose.
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Figure 1: P2Y14 Signal Transduction.[3] UDP-B-D-Glucose activates Gi-coupled pathways,
inhibiting cAMP and driving immune cell migration via ERK1/2.

Experimental Protocols
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3.1 Reconstitution and Storage Protocol

Objective: Prepare a stable stock solution of UDP-[3-D-Glucose sodium salt for cell-based
assays.

o Equilibration: Allow the lyophilized vial to reach room temperature (20-25°C) before opening.
Rationale: Opening a cold vial causes condensation, introducing moisture that degrades the
pyrophosphate bond.

» Solvent Selection: Dissolve to 10 mM in sterile, nuclease-free water or PBS (pH 7.4). Avoid
Tris buffers if downstream assays are sensitive to primary amines.

» Aliquoting: Immediately dispense into single-use aliquots (e.g., 20 pL) in low-binding tubes.

o Freezing: Snap-freeze in liquid nitrogen and store at -80°C. Note: Stability is >6 months at
-80°C, but <24 hours at 4°C.

3.2 Coupled Enzymatic Assay (UDP-Glo™ Method)

While UDP-B-D-Glucose is primarily a receptor agonist, researchers often compare it against
the a-anomer in glycosyltransferase (GT) assays to determine stereospecificity. The following
protocol utilizes a luciferase-coupled detection system to measure UDP release.

Principle: GT transfers glucose to an acceptor ngcontent-ng-c2307461527="" _nghost-ng-

€c2764567632="" class="inline ng-star-inserted">

UDP is released
UDP converted to ATP
Luciferase generates light.[4][5]

Workflow:
» Reaction Setup:

o Mix Purified GT (10-50 ng) + Acceptor Substrate + UDP-[-D-Glucose (Donor) in GT Buffer
(20 MM HEPES pH 7.5, 5 mM
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o Control: Run a parallel reaction with UDP-a-D-Glucose (Positive Control).

Incubation: Incubate at 37°C for 30—60 minutes.

Detection:

o Add UDP-Detection Reagent (1:1 ratio to reaction volume).[6]

o This reagent contains UDP-converting enzyme and Luciferase/Luciferin.[5]

Measurement: Incubate 60 minutes at Room Temp. Read luminescence (RLU) on a plate
reader.

Interpretation: High RLU indicates the enzyme accepts the -anomer; low RLU (background)
indicates strict specificity for the a-anomer.

Therapeutic Frontiers

The structural stability and signaling potency of UDP--D-Glucose sodium salt drive its utility in
two key therapeutic areas:

Immuno-Modulation (Asthma & Inflammation): P2Y14 is highly expressed in airway epithelial
cells. Agonism by UDP-Glucose (released during cell damage) triggers IL-8 release and
neutrophil recruitment. Antagonists modeled on the UDP-glucose scaffold are currently in
development to block this "danger signal” in severe asthma.

Metabolic Engineering: Understanding the stereochemical tolerance of glycosyltransferases
(using B vs a variants) allows for the engineering of enzymes capable of synthesizing novel
proteoglycans or "unnatural" sugar linkages for drug delivery vectors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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